Cas no 612527-76-1 (1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI))

• Product Name: 1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI)
• CAS No: 612527-76-1
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 954224
• PubChem ID: 10560959
• Update Time: 2025-07-17

1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI)
• N1-(Benzo[d]thiazol-2-yl)-N2,N2-dimethylethane-1,2-diamine
• CS-0300474
• 1,2-Ethanediamine, N'-2-benzothiazolyl-N,N-dimethyl-
• Z57259290
• AKOS000125674
• EN300-29455
• N-[2-(DIMETHYLAMINO)ETHYL]-1,3-BENZOTHIAZOL-2-AMINE
• 612527-76-1

• Inchi： 1S/C11H15N3S/c1-14(2)8-7-12-11-13-9-5-3-4-6-10(9)15-11/h3-6H,7-8H2,1-2H3,(H,12,13)
• InChI Key： ZEOPEVDCXWALAX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NCCN(C)C

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI)

Comprehensive Overview of 1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI) (CAS No. 612527-76-1)

The chemical compound 1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI), identified by its CAS No. 612527-76-1, is a specialized organic molecule with significant applications in industrial and research settings. This compound belongs to the class of benzothiazole derivatives, which are widely recognized for their versatility in chemical synthesis and material science. The unique structural features of this molecule, including the dimethylamino and benzothiazolyl groups, contribute to its distinct chemical properties and reactivity.

In recent years, the demand for benzothiazole-based compounds has surged due to their role in advanced material development, particularly in the fields of polymer chemistry and pharmaceutical intermediates. Researchers and industry professionals frequently search for terms like "benzothiazole derivatives applications" or "CAS 612527-76-1 synthesis," reflecting the growing interest in this chemical space. The compound's ability to act as a ligand or intermediate in catalytic processes further enhances its relevance in modern chemistry.

One of the key attributes of 1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI) is its potential use in fluorescence imaging and sensor technologies. With the rise of bioimaging and diagnostic tools, this compound has garnered attention for its photophysical properties. Its electron-rich benzothiazole moiety enables interactions with various biological and synthetic substrates, making it a candidate for innovative applications in life sciences and nanotechnology.

From a synthetic perspective, the compound's CAS No. 612527-76-1 is often referenced in patents and academic literature detailing novel organic synthesis routes. Queries such as "how to purify 1,2-Ethanediamine derivatives" or "stability of benzothiazolyl compounds" highlight the practical challenges and solutions associated with its handling. Proper storage conditions, typically under inert atmospheres and low temperatures, are critical to maintaining its integrity.

Environmental and safety considerations are also paramount when working with 1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI). While not classified as hazardous under standard regulations, its handling requires adherence to good laboratory practices (GLP). The compound's biodegradability and ecotoxicological profile are areas of ongoing research, aligning with the global push toward green chemistry and sustainable manufacturing.

In summary, 1,2-Ethanediamine,N-2-benzothiazolyl-N,N-dimethyl-(9CI) (CAS No. 612527-76-1) represents a multifaceted chemical entity with broad utility. Its integration into cutting-edge technologies and alignment with industry trends ensures its continued relevance. For researchers exploring high-performance materials or specialty chemicals, this compound offers a compelling avenue for innovation.